3-Benzyl-5-[3-iodo-5-methoxy-4-(2-propynyloxy)benzylidene]-1,3-thiazolidine-2,4-dione

• Molecular Formula: C21H16INO4S
• Molecular Weight: 505.3 g/mol
• IUPAC Name: (5E)-3-benzyl-5-[(3-iodo-5-methoxy-4-prop-2-ynoxyphenyl)methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C21H16INO4S/c1-3-9-27-19-16(22)10-15(11-17(19)26-2)12-18-20(24)23(21(25)28-18)13-14-7-5-4-6-8-14/h1,4-8,10-12H,9,13H2,2H3/b18-12+
• InChI Key: HKZVBVFJROGTIM-LDADJPATSA-N
• Isomeric SMILES: COC1=C(C(=CC(=C1)/C=C/2\C(=O)N(C(=O)S2)CC3=CC=CC=C3)I)OCC#C
• SMILES: COC1=C(C(=CC(=C1)C=C2C(=O)N(C(=O)S2)CC3=CC=CC=C3)I)OCC#C

Description

3-Benzyl-5-[3-iodo-5-methoxy-4-(2-propynyloxy)benzylidene]-1,3-thiazolidine-2,4-dione is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as BMIPP and has been extensively studied for its biochemical and physiological effects.

Scientific Research Applications

3-Benzyl-5-[3-iodo-5-methoxy-4-(2-propynyloxy)benzylidene]-1,3-thiazolidine-2,4-dione has potential applications in various fields such as medicine, biochemistry, and pharmacology. This compound has been extensively studied for its ability to detect myocardial ischemia, which is a condition where the heart muscle does not receive enough oxygen and nutrients. BMIPP is used as a radiotracer in nuclear medicine imaging to detect myocardial ischemia.

Mechanism of Action

The mechanism of action of 3-Benzyl-5-[3-iodo-5-methoxy-4-(2-propynyloxy)benzylidene]-1,3-thiazolidine-2,4-dione involves the binding of the compound to the mitochondrial membrane in the heart muscle. The compound is selectively taken up by the myocardial cells and accumulates in the mitochondria. The accumulation of BMIPP in the mitochondria is related to the uptake of fatty acids, which is a major energy source for the heart muscle. The compound is then metabolized by the mitochondria and produces a radioactive signal that can be detected by imaging techniques.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are related to its ability to detect myocardial ischemia. The compound is selectively taken up by the myocardial cells and accumulates in the mitochondria. The accumulation of BMIPP in the mitochondria is related to the uptake of fatty acids, which is a major energy source for the heart muscle. The compound is then metabolized by the mitochondria and produces a radioactive signal that can be detected by imaging techniques.

Advantages and Limitations for Lab Experiments

The advantages of using 3-Benzyl-5-[3-iodo-5-methoxy-4-(2-propynyloxy)benzylidene]-1,3-thiazolidine-2,4-dione in lab experiments include its ability to detect myocardial ischemia, which is a common condition in patients with heart disease. The compound is also relatively stable and can be stored for long periods of time. However, the limitations of using BMIPP in lab experiments include the complex synthesis method and the need for specialized imaging techniques to detect the radioactive signal.

Future Directions

There are several future directions for the research on 3-Benzyl-5-[3-iodo-5-methoxy-4-(2-propynyloxy)benzylidene]-1,3-thiazolidine-2,4-dione. One direction is to investigate the potential applications of BMIPP in the diagnosis and treatment of other diseases such as cancer. Another direction is to develop new imaging techniques that can detect the radioactive signal of BMIPP with higher sensitivity and specificity. Additionally, further research is needed to understand the mechanism of action of BMIPP and its effects on the heart muscle.
Conclusion:
In conclusion, this compound is a chemical compound that has potential applications in various fields such as medicine, biochemistry, and pharmacology. The compound is synthesized through a complex process and has been extensively studied for its ability to detect myocardial ischemia. The mechanism of action of BMIPP involves the binding of the compound to the mitochondrial membrane in the heart muscle. The compound is selectively taken up by the myocardial cells and accumulates in the mitochondria. The biochemical and physiological effects of BMIPP are related to its ability to detect myocardial ischemia. The compound has advantages and limitations for lab experiments, and there are several future directions for research on BMIPP.

Synthesis Methods

The synthesis of 3-Benzyl-5-[3-iodo-5-methoxy-4-(2-propynyloxy)benzylidene]-1,3-thiazolidine-2,4-dione is a complex process that involves the reaction of various chemical compounds. The synthesis method involves the reaction of 3-iodo-5-methoxy-4-(2-propynyloxy)benzaldehyde with thiazolidine-2,4-dione in the presence of a base. The reaction is carried out under controlled conditions, and the product is purified using various techniques such as column chromatography and recrystallization.